Cas no 4594-46-1 (6-chloro-9-(2-deoxypentofuranosyl)-9h-purine)

6-chloro-9-(2-deoxypentofuranosyl)-9h-purine structure
4594-46-1 structure
Product Name:6-chloro-9-(2-deoxypentofuranosyl)-9h-purine
CAS No:4594-46-1
MF:C10H11ClN4O3
MW:270.672340631485
CID:930098
PubChem ID:54187623
Update Time:2025-04-19

6-chloro-9-(2-deoxypentofuranosyl)-9h-purine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-9-(2-deoxypentofuranosyl)-9h-purine
    • (2R,3S,5S)-5-(6-Chloro-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
    • AKOS016010312
    • (2R,3S,5S)-5-(6-chloro-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
    • 6-Chloro-9-(2-deoxy-I+/--D-erythro-pentofuranosyl)-9H-purine
    • DTXSID601198014
    • 6-Chloropurine-2'-deoxyriboside
    • 4594-46-1
    • AS-70905
    • (2R,3S,5S)-5-(6-CHLOROPURIN-9-YL)-2-(HYDROXYMETHYL)OXOLAN-3-OL
    • 4594-45-0
    • 9H-Purine, 6-chloro-9-(2-deoxy-b-D-erythro-pentofuranosyl)-
    • MDL: MFCD18642561
    • Inchi: 1S/C10H11ClN4O3/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7/h3-7,16-17H,1-2H2/t5-,6+,7-/m0/s1
    • InChI Key: PGEULCIODBNODW-XVMARJQXSA-N
    • SMILES: ClC1C2=C(N=CN=1)N(C=N2)[C@@H]1C[C@@H]([C@@H](CO)O1)O

Computed Properties

  • Exact Mass: 270.05200
  • Monoisotopic Mass: 270.051968
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 93.3

Experimental Properties

  • Density: 1.88g/cm3
  • Boiling Point: 568°C at 760 mmHg
  • Flash Point: 297.3°C
  • Refractive Index: 1.808
  • PSA: 93.29000
  • LogP: 0.12040
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